N-(4-bromo-3-methylphenyl)methanesulfonamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C8H10BrNO2S/c1-6-5-7(3-4-8(6)9)10-13(2,11)12/h3-5,10H,1-2H3
• InChI Key: GSIVQZPQVOVJKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NS(=O)(=O)C)Br
• Molecular Formula: C8H10BrNO2S
• Molecular Weight: 264.14 g/mol
• CAS No.: 149105-00-0

Description

N-(4-bromo-3-methylphenyl)methanesulfonamide is a chemical compound that has garnered attention due to its potential applications in various scientific fields. This compound is characterized by the presence of a bromine atom, a methyl group, and a methanesulfonamide group attached to a benzene ring. Its molecular formula is C8H10BrNO2S, and it has a molecular weight of 264.14 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-bromo-3-methylphenyl)methanesulfonamide typically involves the reaction of 4-bromo-3-methylaniline with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions and at low temperatures to ensure high yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve a continuous flow process where the reactants are fed into a reactor and the product is continuously removed. This method allows for better control over reaction conditions and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(4-bromo-3-methylphenyl)methanesulfonamide undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols.

Oxidation Reactions: The methyl group can be oxidized to form a carboxylic acid derivative.

Reduction Reactions: The nitro group can be reduced to an amine under appropriate conditions.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium thiocyanate in polar aprotic solvents.

Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Major Products Formed

Substitution: Formation of N-(4-azido-3-methylphenyl)methanesulfonamide.

Oxidation: Formation of N-(4-bromo-3-carboxyphenyl)methanesulfonamide.

Reduction: Formation of N-(4-bromo-3-methylphenyl)amine.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)methanesulfonamide has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme functions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions

Mechanism of Action

The mechanism of action of N-(4-bromo-3-methylphenyl)methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or alter receptor function by modulating signal transduction pathways. These interactions can lead to various biological effects, including anti-inflammatory and anticancer activities .

Comparison with Similar Compounds

Similar Compounds

• N-(4-bromophenyl)methanesulfonamide
• N-(3-bromo-4-methylphenyl)methanesulfonamide
• N-(4-bromo-3-methylphenyl)-N-(methylsulfonyl)methanesulfonamide

Uniqueness

N-(4-bromo-3-methylphenyl)methanesulfonamide is unique due to the specific positioning of the bromine and methyl groups on the benzene ring, which can influence its reactivity and biological activity. Compared to similar compounds, it may exhibit different pharmacokinetic and pharmacodynamic properties, making it a valuable compound for specific applications .

Biological Activity

N-(4-bromo-3-methylphenyl)methanesulfonamide is a sulfonamide compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the compound's biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The molecular formula of this compound is C₈H₈BrN₁O₂S. The presence of the bromine atom and the methanesulfonamide group contributes to its unique chemical properties, making it a candidate for various biological applications.

This compound exhibits biological activity primarily through its interaction with specific molecular targets.

• Enzyme Inhibition : The compound may inhibit enzyme activity by binding to the active site or altering receptor function, leading to modulation of signal transduction pathways. This interaction can result in anti-inflammatory and anticancer effects.
• Biochemical Probing : It has been investigated as a biochemical probe for studying enzyme functions, particularly in the context of cancer therapy.

Biological Activity

Research indicates that this compound possesses notable biological activities:

• Antimicrobial Properties : The compound has shown potential as an antimicrobial agent, inhibiting specific enzymes or receptors related to microbial growth.
• Anti-inflammatory Effects : Preliminary studies suggest that it may reduce inflammation through its interactions with inflammatory mediators.
• Anticancer Activity : The compound has been explored for its potential in cancer treatment, particularly due to its ability to disrupt cellular processes involved in tumor growth.

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

• Inhibition Studies : A study demonstrated that compounds similar to this compound inhibited lysine-specific demethylase 1 (LSD1), an enzyme implicated in cancer progression. This suggests that this compound may exhibit similar inhibitory effects.
• Cell Line Experiments : In vitro experiments using various cancer cell lines revealed that treatment with this compound resulted in significant upregulation of differentiation markers, indicating its potential role as a differentiating agent in cancer therapy .

Data Table: Comparative Biological Activities

Compound Name	Structural Features	Biological Activity	References
This compound	Bromine and methanesulfonamide groups	Antimicrobial, anti-inflammatory, anticancer
N-(4-cyanophenyl)methanesulfonamide	Cyano group instead of bromine	Antimicrobial
N-(4-bromophenyl)methanesulfonamide	Lacks methyl group	Antibacterial properties

Synthesis routes and methods I

Procedure details

Methanesulphonyl chloride (0.88 ml) was added dropwise to a stirred solution of 4-bromo-3-methylbenzenamine (1.02 g) in pyridine (9 ml) under nitrogen at -10° to -14° C. After 2 h, aqueous (8%) sodium bicarbonate (35.6 ml) was added and the mixture extracted with ethyl acetate (3×100 ml). The combined, dried organic extracts were evaporated and the residue crystallized from ethyl acetate to give the title compound as a white powder (100 mg). The mother liquors were evaporated onto silica gel (Merck 7734, 3 ml) and the residue applied as a plug to a flash column of silica gel (Merck 9385). Elution with hexane:ethyl acetate (85:15) afforded a further sample of the title compound as a white solid (250 mg).

Synthesis routes and methods II

Procedure details

To a stirred solution of 4-bromo-3-methylaniline (3.32 g, 17.8 mmol) in dry dichloromethane (150 ml) was added triethylamine (4.96 ml, 35.6 mmol), followed by methanesulphonyl chloride (1.52 ml, 19.6 mmol). The complete reaction mixture was stirred at room temperature under Ar for 18 hours. The mixture was then washed with water, saturated potassium carbonate solution, and finally brine. The organic layer was dried (Na2SO4) and concentrate din vacuo to afford a creamy orange solid. This was dissolved in dichloromethane and shaken with 10% sodium hydroxide solution. The aqueous layer was separated and acidified to pH 6 using concentrated hydrochloric acid. This solution was then extracted using chloroform. The combined organic layers were dried (Na2SO4) and concentrated in vacuo to afford the title compound as a white solid (1.35 g, 30%).